Cas no 1394670-06-4 (6-morpholinopyridine-3-carboxamidine;dihydrochloride)
6-morpholinopyridine-3-carboxamidine;dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 6-(morpholin-4-yl)pyridine-3-carboximidamide dihydrochloride
- NE47061
- Z1446854758
- 6-morpholinopyridine-3-carboxamidine;dihydrochloride
-
- Inchi: 1S/C10H14N4O.2ClH/c11-10(12)8-1-2-9(13-7-8)14-3-5-15-6-4-14;;/h1-2,7H,3-6H2,(H3,11,12);2*1H
- InChI Key: WMOQTUJBQYIPAW-UHFFFAOYSA-N
- SMILES: Cl.Cl.O1CCN(C2C=CC(C(=N)N)=CN=2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 228
- XLogP3: 0
- Topological Polar Surface Area: 75.2
6-morpholinopyridine-3-carboxamidine;dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B497583-10mg |
6-(morpholin-4-yl)pyridine-3-carboximidamide dihydrochloride |
1394670-06-4 | 10mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B497583-50mg |
6-(morpholin-4-yl)pyridine-3-carboximidamide dihydrochloride |
1394670-06-4 | 50mg |
$ 185.00 | 2022-06-01 | ||
| TRC | B497583-100mg |
6-(morpholin-4-yl)pyridine-3-carboximidamide dihydrochloride |
1394670-06-4 | 100mg |
$ 275.00 | 2022-06-01 | ||
| Chemenu | CM476971-100mg |
6-(morpholin-4-yl)pyridine-3-carboximidamide dihydrochloride |
1394670-06-4 | 95%+ | 100mg |
$249 | 2023-02-02 | |
| Chemenu | CM476971-250mg |
6-(morpholin-4-yl)pyridine-3-carboximidamide dihydrochloride |
1394670-06-4 | 95%+ | 250mg |
$344 | 2023-02-02 | |
| Chemenu | CM476971-500mg |
6-(morpholin-4-yl)pyridine-3-carboximidamide dihydrochloride |
1394670-06-4 | 95%+ | 500mg |
$624 | 2023-02-02 | |
| Enamine | EN300-111991-0.05g |
6-(morpholin-4-yl)pyridine-3-carboximidamide dihydrochloride |
1394670-06-4 | 95% | 0.05g |
$168.0 | 2023-10-27 | |
| Enamine | EN300-111991-0.1g |
6-(morpholin-4-yl)pyridine-3-carboximidamide dihydrochloride |
1394670-06-4 | 95% | 0.1g |
$252.0 | 2023-10-27 | |
| Enamine | EN300-111991-0.25g |
6-(morpholin-4-yl)pyridine-3-carboximidamide dihydrochloride |
1394670-06-4 | 95% | 0.25g |
$361.0 | 2023-10-27 | |
| Enamine | EN300-111991-0.5g |
6-(morpholin-4-yl)pyridine-3-carboximidamide dihydrochloride |
1394670-06-4 | 95% | 0.5g |
$569.0 | 2023-10-27 |
6-morpholinopyridine-3-carboxamidine;dihydrochloride Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 6-morpholinopyridine-3-carboxamidine;dihydrochloride
Introduction to 6-morpholinopyridine-3-carboxamidine dihydrochloride (CAS No. 1394670-06-4)
6-morpholinopyridine-3-carboxamidine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1394670-06-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of morpholine-substituted pyridines, a structural motif known for its broad range of biological activities and potential therapeutic applications. The presence of the carboxamidine functional group and the dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug design.
The morpholine moiety in 6-morpholinopyridine-3-carboxamidine dihydrochloride contributes to its unique pharmacological properties. Morpholine derivatives are widely recognized for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. This structural feature has been exploited in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The carboxamidine group further extends the compound's potential by introducing a polar, nitrogen-rich moiety that can interact with biological targets in multiple ways, such as through hydrogen bonding or ionic interactions.
In recent years, there has been a surge in research focused on developing novel small molecules for therapeutic purposes. Among these, 6-morpholinopyridine-3-carboxamidine dihydrochloride has emerged as a promising candidate due to its unique chemical structure and biological profile. Studies have demonstrated its efficacy in preclinical models as a potential inhibitor of certain enzymes implicated in inflammation and cancer progression. The compound's ability to selectively interact with specific biological targets makes it an attractive scaffold for further derivatization and optimization.
One of the most compelling aspects of 6-morpholinopyridine-3-carboxamidine dihydrochloride is its versatility in drug discovery. Researchers have leveraged its structural framework to develop analogs with enhanced potency, selectivity, and pharmacokinetic profiles. For instance, modifications at the pyridine ring or the morpholine nitrogen have been shown to significantly alter the compound's binding affinity to target proteins. These findings underscore the importance of 6-morpholinopyridine-3-carboxamidine dihydrochloride as a building block in medicinal chemistry.
The synthesis of 6-morpholinopyridine-3-carboxamidine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the pyridine core, followed by functionalization with the morpholine group and introduction of the carboxamidine moiety. The final step involves salt formation with hydrochloric acid to improve solubility and storage stability. Advanced synthetic techniques, such as catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions, have been employed to optimize yield and purity.
From a pharmaceutical perspective, 6-morpholinopyridine-3-carboxamidine dihydrochloride holds promise for addressing unmet medical needs. Its molecular structure suggests potential applications in treating conditions characterized by abnormal enzyme activity or disrupted signaling pathways. For example, preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on enzymes involved in metabolic disorders or autoimmune diseases. While further research is needed to fully elucidate its therapeutic potential, these early findings are encouraging.
The chemical properties of 6-morpholinopyridine-3-carboxamidine dihydrochloride also make it a valuable tool in academic research. Its well-defined structure allows researchers to investigate fundamental questions about molecular recognition and drug-receptor interactions. Additionally, its stability under various conditions makes it suitable for long-term storage and repeated use in laboratory settings. This reliability is crucial for ensuring reproducibility in experimental results and advancing our understanding of drug mechanisms.
In conclusion, 6-morpholinopyridine-3-carboxamidine dihydrochloride (CAS No. 1394670-06-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its demonstrated biological activity, make it a compelling candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.
1394670-06-4 (6-morpholinopyridine-3-carboxamidine;dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)